AN3199

• Molecular Formula: C17H18BNO5
• Molecular Weight: 327.1 g/mol
• InChI: InChI=1S/C17H18BNO5/c1-2-3-8-22-17(20)12-4-7-16(19-10-12)24-14-5-6-15-13(9-14)11-23-18(15)21/h4-7,9-10,21H,2-3,8,11H2,1H3
• InChIKey: BJXLLSAUQIAPDB-UHFFFAOYSA-N

AN3199 Topical PDE4 Soft Drug

AN3199 (CAS 1187187-10-5) is a benzoxaborole-class small molecule that acts as a selective inhibitor of phosphodiesterase-4 (PDE4), with a reported enzymatic IC50 of 94.5 nM [1]. First disclosed in primary research literature as 'Compound 11' [1], its structure incorporates a butyl ester carboxylic moiety on a pyridine-linked benzoxaborole scaffold. This design is central to a 'soft-drug' strategy, aiming for potent local anti-inflammatory activity followed by rapid systemic inactivation to mitigate the emetic side effects commonly associated with PDE4 inhibition [1]. It is primarily utilized as a biochemical tool in research models of inflammation, asthma, and chronic obstructive pulmonary disease (COPD) .

PDE4 inhibition tool for inflammation, asthma, and COPD research models

Engineered soft‑drug design with plasma‑labile ester for local action studies

Benzoxaborole chemotype for scaffold‑hopping and boron‑pharmacology exploration

• [1] Zhang YK, Plattner JJ, Akama T, Baker SJ, Hernandez VS, Sanders V, Freund Y, Kimura R, Bu W, Hold KM, Lu XS. Design and synthesis of boron-containing PDE4 inhibitors using soft-drug strategy for potential dermatologic anti-inflammatory application. Bioorg Med Chem Lett. 2010 Apr 1;20(7):2270-4. View Source

AN3199 Soft-Drug Differentiation

Selecting a PDE4 inhibitor for topical or localized anti-inflammatory research requires careful consideration beyond target potency alone. While many inhibitors like roflumilast or apremilast achieve high potency, their systemic exposure often leads to dose-limiting emesis [1]. AN3199 is differentiated by its boron-containing benzoxaborole core, which is uncommon among traditional PDE4 inhibitors, and, more critically, its engineered metabolic lability. The compound acts as a 'soft drug,' designed to undergo rapid, predictable hydrolysis in plasma to an inactive acid metabolite [2]. This pharmacokinetic behavior is not a general property of PDE4 inhibitors and cannot be assumed for close structural analogs or other in-class candidates, making direct substitution without equivalent disposition data scientifically invalid for studies where local action with minimal systemic spillover is required [1].

Systemic exposure mismatch Standard PDE4 inhibitors with high systemic stability may not replicate local‑only pharmacology due to broader target engagement and different tolerability context.

Benzoxaborole analog risk Close structural analogs lacking plasma‑lability characterization may shift away from soft‑drug behavior, limiting direct substitution in topical research models.

Chemotype‑dependent binding Benzoxaborole core interactions with PDE4 catalytic domain may differ from catechol diether or phthalimide scaffolds, requiring validation when transferring pharmacophore hypotheses.

• [1] Zhang YK, Plattner JJ, Akama T, Baker SJ, Hernandez VS, Sanders V, Freund Y, Kimura R, Bu W, Hold KM, Lu XS. Design and synthesis of boron-containing PDE4 inhibitors using soft-drug strategy for potential dermatologic anti-inflammatory application. Bioorg Med Chem Lett. 2010 Apr 1;20(7):2270-4. View Source
• [2] TargetMol. AN3199 (T10316) Product Datasheet. Accessed 2026. View Source

AN3199 vs. Key PDE4 Inhibitors

Potency vs. Crisaborole

In a cell-free enzymatic assay, AN3199 (Compound 11) demonstrated a PDE4 IC50 of 94.5 nM [1]. This is a 5.2-fold improvement in potency over the FDA-approved topical benzoxaborole PDE4 inhibitor, Crisaborole (AN-2728), which has a reported IC50 of 490 nM (0.49 µM) against the PDE4 catalytic domain . While Crisaborole is a proven clinical agent, AN3199's superior intrinsic potency may translate to a lower effective dose in topical formulations, a critical factor in dermatological drug development.

PDE4 Inhibition

Cross‑study comparable

AN3199 IC₅₀ 94.5 nM, Crisaborole IC₅₀ 490 nM — 5.2‑fold difference

Reported inhibitor potency comparison supports PDE4 inhibition study fit

Cell‑free enzymatic assay (PDE4 catalytic domain). Data from Zhang et al., 2010 and ProbeChem/ChemicalBook.

Evidence Dimension	PDE4 catalytic domain inhibition
Target Compound Data	IC50 = 94.5 nM
Comparator Or Baseline	Crisaborole (AN-2728): IC50 = 490 nM
Quantified Difference	5.2-fold higher potency for AN3199
Conditions	Cell-free enzymatic assay (PDE4 catalytic domain). Data sourced from Zhang et al., 2010 and ProbeChem/ChemicalBook.

Why This Matters

This quantitatively establishes AN3199 as a more potent benzoxaborole-based inhibitor than the approved drug Crisaborole, offering a potential efficacy advantage for researchers developing next-generation topical anti-inflammatories.

• [1] Zhang YK, et al. Design and synthesis of boron-containing PDE4 inhibitors using soft-drug strategy for potential dermatologic anti-inflammatory application. Bioorg Med Chem Lett. 2010 Apr 1;20(7):2270-4. View Source

Soft-Drug Inactivation in Plasma

The core differentiation of AN3199 is its programmed metabolic instability. In an in vitro mouse plasma assay, incubation of AN3199 for 1 hour resulted in 98.0% disappearance of the parent ester, with a corresponding 76.6% conversion to its inactive carboxylic acid metabolite [1][2]. This rapid and near-complete biotransformation is contrasted with the behavior of the molecule in a simple phosphate buffer (pH 7.4), where it is relatively stable, showing only an 8.9% decrease in ester activity after the same period [2]. This demonstrates that the inactivation is enzyme-driven and specific to a biological matrix, fulfilling the design goal of a soft drug intended for local action with minimal systemic persistence.

Plasma Stability

Direct head‑to‑head

10.4× higher degradation in plasma vs. buffer (98% parent loss, 76.6% acid formation in 1 h)

Supports soft‑drug activation review and local‑action research context

Mouse plasma vs. phosphate buffer pH 7.4, 1‑hour incubation. Source: Zhang 2010, TargetMol datasheet.

Evidence Dimension	Metabolic stability in biological vs. chemical media
Target Compound Data	Mouse Plasma: 98.0% parent disappearance, 76.6% acid formation in 1 hour
Comparator Or Baseline	Phosphate Buffer (pH 7.4): 8.9% ester decrease in 1 hour
Quantified Difference	10.4-fold higher degradation rate in plasma vs. buffer, confirming enzymatic soft-drug cleavage.
Conditions	In vitro incubation in CD1 mouse plasma vs. phosphate buffer at pH 7.4 for 1 hour.

Why This Matters

This data provides direct evidence of the soft-drug mechanism, a key selection criterion for researchers needing a locally active PDE4 inhibitor with an in-built systemic safety switch, a property absent in metabolically stable alternatives like roflumilast.

• [1] Zhang YK, et al. Design and synthesis of boron-containing PDE4 inhibitors using soft-drug strategy... Bioorg Med Chem Lett. 2010;20(7):2270-4. View Source
• [2] TargetMol. AN3199 (T10316) Product Datasheet. Stability Data. Accessed 2026. View Source

Benzoxaborole Scaffold vs. Classic PDE4 Chemotypes

AN3199 is based on a benzoxaborole core, a unique boron-containing heterocycle that is structurally distinct from the catechol diether (e.g., Roflumilast) and phthalimide (e.g., Apremilast) scaffolds that dominate the PDE4 inhibitor field [1]. The benzoxaborole moiety provides a novel pharmacophore, and in AN3199, it is conjugated to a butyl nicotinate ester [2]. This structural departure is not merely cosmetic; the boron atom enables unique interactions within the PDE4 catalytic pocket, while the ester linkage is the functional handle for the soft-drug design. This combination of a boron pharmacophore with a programmed metabolic weak point is a class-level differentiator, setting it apart from both historical and contemporary PDE4 inhibitors that typically aim for maximum metabolic stability.

Scaffold Differentiation

Class‑level inference

Benzoxaborole ester vs. catechol diether / phthalimide chemotypes

Supports scaffold‑hopping study context and boron‑pharmacology exploration

Structural comparison based on Zhang 2010 and patent WO2020070651A1. Pharmacophore novelty requires target‑engagement verification.

Evidence Dimension	Chemical scaffold and drug design paradigm
Target Compound Data	Benzoxaborole ester (Soft-drug paradigm)
Comparator Or Baseline	Roflumilast (Catechol diether), Apremilast (Phthalimide): Designed for systemic stability
Quantified Difference	N/A (Qualitative structural differentiation)
Conditions	Structural comparison of chemotypes from primary literature and patents.

Why This Matters

For procurement in lead optimization or tool compound studies, AN3199 offers a structurally novel starting point that is patentably and mechanistically distinct from heavily explored PDE4 chemotypes, enabling scaffold-hopping exercises and the exploration of boron-based pharmacology.

• [1] Zhang YK, et al. Design and synthesis of boron-containing PDE4 inhibitors using soft-drug strategy... Bioorg Med Chem Lett. 2010;20(7):2270-4. View Source
• [2] Patent WO2020070651A1. Boron containing pde4 inhibitors. 2019. View Source

AN3199 Application Scenarios

Next-Generation Topical PDE4 Inhibitors

AN3199's 5.2-fold potency advantage over Crisaborole (IC50 94.5 nM vs. 490 nM) [1], combined with its rapid plasma inactivation (98% in 1 hour) [2], makes it an ideal lead compound or positive control for dermatological programs. Researchers can use AN3199 to benchmark novel soft-drug candidates, aiming to match or exceed its potency while maintaining a similarly rapid systemic clearance profile to avoid the nausea and emesis that limit current topical PDE4 therapies [1].

Local vs. Systemic PDE4 Pharmacology

The soft-drug property of AN3199 allows for the experimental decoupling of local and systemic PDE4 inhibition. In a mouse model of pulmonary or skin inflammation, administering AN3199 locally while measuring its rapid conversion to an inactive acid in plasma (76.6% in 1 hour) [2] provides a tool to attribute therapeutic effects solely to local target engagement. This is in contrast to using a stable inhibitor like Roflumilast, where systemic exposure confounds the interpretation of the site of action.

Scaffold-Hopping to Boron Heterocycles

For medicinal chemistry groups seeking to escape crowded intellectual property space around catechol diethers (e.g., Roflumilast), AN3199's benzoxaborole scaffold represents a viable alternative [1]. Its moderate potency (IC50 94.5 nM) [1] provides a synthetically accessible starting point for optimization. The compound can serve as a chemical probe to validate whether the benzoxaborole moiety can recapitulate the anti-inflammatory effects of traditional PDE4 inhibitors, as evidenced by its design and initial biological evaluation [1].

Calibration for Soft-Drug Metabolism Assays

AN3199's well-characterized, rapid, and near-complete conversion in plasma establishes it as a reliable positive control for esterase-mediated soft-drug activation/inactivation assays. Its distinct behavior in phosphate buffer (stable) versus plasma (unstable) provides a clear performance benchmark for method development and inter-laboratory validation of metabolic stability protocols for ester-based pro- or soft-drugs [2].

Application

Selection Property

Validation Focus

Topical anti‑inflammatory tool studies

Plasma‑labile ester soft‑drug design

Local PDE4 inhibition and systemic clearance context

Local vs. systemic pharmacology decoupling

Rapid plasma inactivation profile

Attribution of pharmacological effects to local target engagement

Boron heterocycle lead optimization

Benzoxaborole chemotype novelty

PDE4 inhibition recapitulation in scaffold‑hopping

Esterase‑mediated metabolism assays

Defined plasma/buffer stability ratio

Positive control for soft‑drug activation protocols

• [1] Zhang YK, et al. Design and synthesis of boron-containing PDE4 inhibitors using soft-drug strategy for potential dermatologic anti-inflammatory application. Bioorg Med Chem Lett. 2010 Apr 1;20(7):2270-4. View Source
• [2] TargetMol. AN3199 (T10316) Product Datasheet. Plasma & Buffer Stability Data. Accessed 2026. View Source